3,4-Dimethylpyridine-2-carbonitrile

• IUPAC Name: 3,4-dimethylpyridine-2-carbonitrile
• InChI: InChI=1S/C8H8N2/c1-6-3-4-10-8(5-9)7(6)2/h3-4H,1-2H3
• InChI Key: OPNUUWMXUITYNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1)C#N)C
• Molecular Formula: C8H8N2
• DSSTOX Substance ID: DTXSID70629540
• Molecular Weight: 132.16 g/mol
• CAS No.: 57261-60-6

Description

3,4-Dimethylpyridine-2-carbonitrile is a heterocyclic aromatic compound. It is also known as 3,4-lutidine-2-carbonitrile, 3,4-dimethyl-2-cyanopyridine, or 2-cyano-3,4-lutidine. It is mainly used as an intermediate in the production of pharmaceuticals, agrochemicals, and dyes.

Synthesis Analysis

An efficient method has been developed for the synthesis of 4,6-dimethylpyridine-2,3-dicarbonitrile. The key step in this conversion is the nucleophilic substitution of a hydrogen atom by a cyano group.

Molecular Structure Analysis

The molecular weight of this compound is 132.16. Its IUPAC name is 3,4-dimethyl-2-pyridinecarbonitrile.

Chemical Reactions Analysis

A study was carried out on the reaction of this compound with N-acylhydrazines to give two structural isomers, namely, N′-(7-amino-2,4-dimethyl-5H-pyrrolo[3,4-b]pyridin-5-ylidene)carbohydrazides and N′-(5-amino-2,4-dimethyl-7H-pyrrolo[3,4-b]pyridin-7-ylidene)carbohydrazides as well as disubstituted N′,N″-(2,4-dimethyl-5H-pyrrolo[3,4-b]pyridine-5,7-diylidene)dicarbohydrazides.

Physical and Chemical Properties Analysis

This compound is a colorless to yellowish liquid that has a strong odor similar to pyridine. Its melting point is 46-47°C.

Scientific Research Applications

Structural and Vibrational Properties Analysis

A study focused on the structural and vibrational properties of cyanopyridine derivatives, including compounds similar to 3,4-Dimethylpyridine-2-carbonitrile, using Density Functional Theory (DFT) calculations. The research aimed to understand these compounds' behaviors in gas and aqueous solution phases, highlighting their potential antimicrobial and anticancer applications. The findings provided insights into bond orders, atomic charges, dipole moments, and other molecular parameters, contributing to a deeper understanding of their interactions and properties (Márquez, Márquez, Cataldo, & Brandán, 2015).

Synthesis and Biological Activity

Another study explored the synthesis of 2-substituted 3-cyano-4,6-dimethylpyridine derivatives, highlighting the process of creating various pyridine-based compounds. This research emphasized the structural diversity achievable through different reactions and discussed the biological activity of the newly synthesized compounds, underscoring their potential in developing new therapeutic agents (Yassin, 2009).

Novel Applications in Material Science

A recent study introduced a novel dimethylfuran tethered 2-aminopyridine-3-carbonitrile derivative, showcasing its application as a fluorescent chemosensor for detecting Fe3+ ions and picric acid with nanomolar sensitivity. This innovative application demonstrates the compound's potential in environmental monitoring and safety applications, illustrating the versatility of pyridine derivatives in material science (Shylaja, Rubina, Santharam Roja, & Kumar, 2020).

Catalytic Applications

Research into amino-functionalized carbon nanofibres (CNFs) highlighted their efficiency as a metal-free catalyst for synthesizing quinazoline-2,4(1H,3H)-diones from CO2 and 2-aminobenzonitriles. This study presents an environmentally friendly approach to catalysis, utilizing materials functionalized with pyridine derivatives to facilitate reactions with significant yields, showcasing the potential of such compounds in green chemistry (Kumar, Verma, Shawat, Nessim, & Jain, 2015).

Mechanism of Action

Target of Action

Similar compounds such as 2,3-dicyanopyridines have been studied for their interactions with n-nucleophiles

Mode of Action

It’s known that the key step in the synthesis of similar compounds involves the nucleophilic substitution of a hydrogen atom by a cyano group . This suggests that the compound may interact with its targets through nucleophilic substitution reactions.

Biochemical Pathways

Similar compounds such as 2,3-dicyanopyridines are known to be precursors of azaphthalocyanine dyes used in the preparation of highly stable dyes, new functional materials for nonlinear optics, photoconductors, liquid crystals, electrochromic devices, solar energy devices, color monitors, laser systems for information storage, and in photodynamic therapy .

Safety and Hazards

This compound is classified as hazardous. It is toxic if swallowed, harmful in contact with skin or if inhaled, and may cause respiratory irritation. It also causes severe skin burns and eye damage.

Future Directions

Regioselective oxyfunctionalization of pyridine derivatives using whole cells of Burkholderia sp. MAK1 is a promising method for the preparation of various pyridin-5-ols and pyridin-N-oxides. This suggests potential future directions in the field of biocatalysis and green chemistry.

Biochemical Analysis

Biochemical Properties

The biochemical properties of DMPC are not well-studied. It is known that DMPC is a precursor of azaphthalocyanine dyes used in the preparation of highly stable dyes, new functional materials for nonlinear optics, photoconductors, liquid crystals, electrochromic devices, solar energy devices, color monitors, laser systems for information storage .

Molecular Mechanism

The molecular mechanism of DMPC is not well-understood. It is known that the key step in the synthesis of DMPC is the nucleophilic substitution of a hydrogen atom by a cyano group .